(R)-(3-Pyridyl)hydroxyacetonitrile

• IUPAC Name: (2R)-2-hydroxy-2-pyridin-3-ylacetonitrile
• InChI: InChI=1S/C7H6N2O/c8-4-7(10)6-2-1-3-9-5-6/h1-3,5,7,10H/t7-/m0/s1
• InChI Key: OYIMSJKFABKGTN-ZETCQYMHSA-N
• Canonical SMILES: C1=CC(=CN=C1)C(C#N)O
• Isomeric SMILES: C1=CC(=CN=C1)[C@H](C#N)O
• Molecular Formula: C7H6N2O
• Molecular Weight: 134.14 g/mol

Description

(R)-(3-Pyridyl)hydroxyacetonitrile is a chemical compound that has been widely used in scientific research. It is an important intermediate in the synthesis of various pharmaceuticals and biologically active molecules.

Mechanism of Action

The mechanism of action of (R)-(3-Pyridyl)hydroxyacetonitrile is not fully understood. However, it has been reported to act as a chelating agent for metal ions such as copper, zinc, and iron. It can also form complexes with proteins and enzymes, which may affect their activity.
Biochemical and Physiological Effects:
This compound has been reported to have various biochemical and physiological effects. It has been shown to have antioxidant activity, which may be attributed to its ability to chelate metal ions. It has also been reported to have anti-inflammatory activity, which may be attributed to its ability to inhibit the activity of enzymes such as cyclooxygenase and lipoxygenase.

Advantages and Limitations for Lab Experiments

(R)-(3-Pyridyl)hydroxyacetonitrile has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It is also relatively cheap and readily available. However, it has some limitations as well. It can be toxic and should be handled with care. It can also form complexes with other molecules, which may interfere with the results of experiments.

Future Directions

There are several future directions for the research on (R)-(3-Pyridyl)hydroxyacetonitrile. One possible direction is to study its potential as a therapeutic agent for various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. Another direction is to investigate its role in metal homeostasis and its potential as a diagnostic tool for metal-related diseases. Additionally, further research is needed to understand its mechanism of action and its interactions with other molecules.

Synthesis Methods

(R)-(3-Pyridyl)hydroxyacetonitrile can be synthesized by the reaction of 3-pyridinecarboxaldehyde with hydroxylamine hydrochloride followed by the reaction with sodium cyanide. The reaction can be carried out in a solvent such as ethanol or methanol under reflux conditions. The yield of the product can be improved by using a catalyst such as copper(II) sulfate pentahydrate.

Scientific Research Applications

(R)-(3-Pyridyl)hydroxyacetonitrile has been used in various scientific research applications. It is an important intermediate in the synthesis of pharmaceuticals such as antihypertensive agents, anticonvulsants, and anti-inflammatory agents. It has also been used in the synthesis of biologically active molecules such as natural products and peptides.